Diazomethyl-phosphonic-acid-diethylester
Overview
Description
Diazomethyl-phosphonic-acid-diethylester is a useful research compound. Its molecular formula is C5H11N2O3P and its molecular weight is 178.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Phosphonate Derivatives
- Phosphonate esters, such as 1-methyl-1-(N-substituted carbamoyl-amino)-alkanephosphonic acids, can be synthesized using diazomethyl-phosphonic-acid-diethylester. This process involves the reaction with isocyanates or isothiocyanates at room temperature (Lachkova, Petrov, & Hussein, 1993).
Catalysis in Asymmetric Synthesis
- This compound has been used in asymmetric Mannich-type reactions for the synthesis of chiral β-amino phosphonates, showcasing its utility in catalysis and organic synthesis (Hashimoto, Kimura, Nakatsu, & Maruoka, 2011).
Cycloaddition Reactions
- The compound has been used in cycloaddition reactions with CN double bonds to synthesize triazolinyl and aziridinyl phosphonates, indicating its role in creating phosphorus-containing heterocycles (Bartnik, Leśniak, & Wasiak, 2004).
Polymerization Studies
- In the field of polymer chemistry, this compound has been utilized in the transesterification polymerization of polyphosphonate oligomers. This process is significant in the development of organophosphorus polymers (Myrex et al., 2003).
Applications in Material Science
- The compound has been involved in the synthesis of layered zirconium phosphonates, which has implications in material science and coordination chemistry (Clearfield et al., 2000).
Asymmetric Reactions in Medicinal Chemistry
- It has been used in asymmetric cyclization/nucleophilic tandem reactions, leading to the synthesis of isochromenes, which are important in medicinal chemistry and the development of bioactive compounds (Cai et al., 2019).
Applications in Polymer Science
- Research has been conducted on polymeric phosphonate esters, where this compound played a role in the preparation of these polymers. These studies are important for understanding polymer synthesis and properties (Branham et al., 2000).
Applications in Nanomaterials
- The compound has been studied for its role in controlling surface and interface properties in the synthesis of nanomaterials, highlighting its significance in nanotechnology and materials science (Guerrero et al., 2013).
Biochemical Analysis
Biochemical Properties
Phosphinic acids and their derivatives have been recognized as bioisosteric groups . They have been used in the synthesis of various bioactive compounds
Cellular Effects
Phosphonic acids have been shown to modify the structure of zeolite pores, which could potentially influence cell function
Molecular Mechanism
It is known that diazo compounds can participate in various bond-forming reactions, including the formation of carbocyclic and heterocyclic compounds
Dosage Effects in Animal Models
No studies have been conducted to date on the dosage effects of Diazomethyl-phosphonic-acid-diethylester in animal models
Transport and Distribution
The transport and distribution of this compound within cells and tissues have not been studied
Properties
IUPAC Name |
1-[diazomethyl(ethoxy)phosphoryl]oxyethane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N2O3P/c1-3-9-11(8,5-7-6)10-4-2/h5H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIOUPZZEDGIWIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C=[N+]=[N-])OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N2O3P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90449181 |
Source
|
| Record name | diazomethyl-phosphonic-acid-diethylester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90449181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
25411-73-8 |
Source
|
| Record name | diazomethyl-phosphonic-acid-diethylester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90449181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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